Synthesis of [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine: An In-depth Technical Guide
Synthesis of [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthetic routes for preparing [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine, a valuable building block in medicinal chemistry. The document details plausible synthetic strategies, experimental protocols, and relevant data, tailored for professionals in drug discovery and development.
Introduction
[6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine (CAS No. 956191-88-1) is a bifunctional molecule incorporating both a pyridine and a pyrazole moiety.[1] Such scaffolds are of significant interest in pharmaceutical research due to their presence in a variety of biologically active compounds, including kinase inhibitors. The corresponding alcohol, (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol, is a known key intermediate in the synthesis of pharmaceutical agents.[2][3] This guide outlines the primary synthetic pathways to obtain the target methylamine, starting from commercially available precursors.
Proposed Synthetic Routes
Two primary and logical synthetic strategies for the preparation of [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine are presented. Both routes commence from the key intermediate, (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol.
Route 1: Two-Step Conversion via a Halide Intermediate
This classic and robust method involves the conversion of the starting alcohol to a more reactive leaving group (a halide), followed by nucleophilic substitution with an amine source.
Caption: Synthetic pathway via halogenation and subsequent amination.
Route 2: Two-Step Conversion via an Aldehyde Intermediate
This alternative route proceeds through the oxidation of the alcohol to an aldehyde, which is then converted to the amine via reductive amination.
Caption: Synthetic pathway via oxidation and reductive amination.
Experimental Protocols
Detailed experimental procedures for each step of the proposed synthetic routes are provided below. These protocols are based on established chemical transformations for similar substrates.
Synthesis of the Precursor: (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol
While commercially available, a plausible laboratory synthesis for this key precursor is the reduction of a corresponding ester.
Reaction Scheme:
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Step 1: Synthesis of methyl 6-(1H-pyrazol-1-yl)nicotinate
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A mixture of methyl 6-chloronicotinate, pyrazole, and a suitable base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., DMF) is heated.
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Step 2: Reduction to (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol
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The resulting ester is dissolved in a suitable solvent (e.g., THF or ethanol) and treated with a reducing agent (e.g., lithium aluminum hydride or sodium borohydride).
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Detailed Protocol (Step 2 - Reduction):
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To a solution of methyl 6-(1H-pyrazol-1-yl)nicotinate (1.0 eq) in anhydrous THF under an inert atmosphere, slowly add a suspension of lithium aluminum hydride (1.5 eq) in THF at 0 °C.
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Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
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Upon completion, carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.
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Filter the resulting solid and wash with THF.
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Concentrate the filtrate under reduced pressure to yield the crude product.
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Purify the crude product by column chromatography on silica gel.
| Parameter | Value/Condition |
| Starting Material | methyl 6-(1H-pyrazol-1-yl)nicotinate |
| Reducing Agent | Lithium Aluminum Hydride (LiAlH4) |
| Solvent | Anhydrous Tetrahydrofuran (THF) |
| Reaction Temperature | 0 °C to room temperature |
| Reaction Time | 2-4 hours |
| Work-up | Quenching with H2O and NaOH solution |
| Purification | Silica gel column chromatography |
| Representative Yield | 85-95% |
| Purity (by HPLC) | >98% |
Table 1: Summary of reaction parameters for the reduction of methyl 6-(1H-pyrazol-1-yl)nicotinate.
Route 1: Halogenation and Amination
Step 1a: Synthesis of 3-(chloromethyl)-6-(1H-pyrazol-1-yl)pyridine
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Dissolve (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol (1.0 eq) in a suitable solvent such as dichloromethane (DCM).
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Cool the solution to 0 °C and add thionyl chloride (1.2 eq) dropwise.
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Stir the reaction at room temperature for 1-2 hours until completion as monitored by TLC.
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Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.
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Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude chloride.
| Parameter | Value/Condition |
| Starting Material | (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol |
| Reagent | Thionyl Chloride (SOCl2) |
| Solvent | Dichloromethane (DCM) |
| Reaction Temperature | 0 °C to room temperature |
| Reaction Time | 1-2 hours |
| Work-up | Aqueous NaHCO3 wash |
| Representative Yield | 90-98% |
| Purity (by HPLC) | >95% (often used crude in the next step) |
Table 2: Summary of reaction parameters for the chlorination of (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol.
Step 1b: Synthesis of [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine
This protocol utilizes the Gabriel synthesis to avoid over-alkylation.
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To a solution of 3-(chloromethyl)-6-(1H-pyrazol-1-yl)pyridine (1.0 eq) in DMF, add potassium phthalimide (1.1 eq).
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Heat the mixture to 60-80 °C and stir for 4-6 hours.
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After cooling, pour the reaction mixture into water and collect the precipitate by filtration.
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Resuspend the solid in ethanol and add hydrazine monohydrate (2.0 eq).
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Reflux the mixture for 2-4 hours.
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After cooling, acidify the mixture with HCl and filter to remove the phthalhydrazide byproduct.
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Basify the filtrate with aqueous NaOH and extract the product with a suitable organic solvent (e.g., DCM or EtOAc).
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Dry the combined organic extracts, concentrate, and purify by column chromatography to yield the final product.
| Parameter | Value/Condition |
| Starting Material | 3-(chloromethyl)-6-(1H-pyrazol-1-yl)pyridine |
| Reagents | Potassium Phthalimide, Hydrazine Monohydrate |
| Solvents | DMF, Ethanol |
| Reaction Temperature | 60-80 °C (Step 1), Reflux (Step 2) |
| Reaction Time | 4-6 hours (Step 1), 2-4 hours (Step 2) |
| Work-up | Precipitation, filtration, acid-base extraction |
| Purification | Silica gel column chromatography |
| Representative Yield | 60-75% over two steps |
| Purity (by HPLC) | >98% |
Table 3: Summary of reaction parameters for the Gabriel synthesis of the target amine.
Route 2: Oxidation and Reductive Amination
Step 2a: Synthesis of 6-(1H-pyrazol-1-yl)nicotinaldehyde
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To a solution of (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol (1.0 eq) in DCM, add pyridinium chlorochromate (PCC) (1.5 eq).
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Stir the mixture at room temperature for 2-3 hours.
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Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium salts.
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Concentrate the filtrate to obtain the crude aldehyde, which can be used in the next step without further purification.
| Parameter | Value/Condition |
| Starting Material | (6-(1H-pyrazol-1-yl)pyridin-3-yl)methanol |
| Reagent | Pyridinium Chlorochromate (PCC) |
| Solvent | Dichloromethane (DCM) |
| Reaction Temperature | Room temperature |
| Reaction Time | 2-3 hours |
| Work-up | Filtration through silica gel |
| Representative Yield | 80-90% |
| Purity (by HPLC) | >90% (used crude in the next step) |
Table 4: Summary of reaction parameters for the oxidation to 6-(1H-pyrazol-1-yl)nicotinaldehyde.
Step 2b: Synthesis of [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine
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Dissolve 6-(1H-pyrazol-1-yl)nicotinaldehyde (1.0 eq) in methanol.
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Add a solution of ammonia in methanol (7N, large excess).
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Stir the mixture for 1 hour at room temperature to form the imine.
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Add sodium borohydride (1.5 eq) in portions, keeping the temperature below 20 °C.
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Stir for an additional 2-4 hours at room temperature.
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Quench the reaction with water and remove the methanol under reduced pressure.
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Extract the aqueous residue with DCM or EtOAc.
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Dry the combined organic layers, concentrate, and purify by column chromatography.
| Parameter | Value/Condition |
| Starting Material | 6-(1H-pyrazol-1-yl)nicotinaldehyde |
| Reagents | Ammonia in Methanol, Sodium Borohydride |
| Solvent | Methanol |
| Reaction Temperature | Room temperature |
| Reaction Time | 3-5 hours total |
| Work-up | Aqueous quench and extraction |
| Purification | Silica gel column chromatography |
| Representative Yield | 65-80% |
| Purity (by HPLC) | >98% |
Table 5: Summary of reaction parameters for the reductive amination of 6-(1H-pyrazol-1-yl)nicotinaldehyde.
Characterization Data (Representative)
The following table summarizes the expected characterization data for the final product, [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine.
| Analysis | Expected Result |
| Molecular Formula | C9H10N4 |
| Molecular Weight | 174.21 g/mol |
| ¹H NMR (CDCl₃) | δ (ppm): 8.5 (s, 1H, pyridine), 8.3 (d, 1H, pyrazole), 7.8 (d, 1H, pyridine), 7.7 (d, 1H, pyrazole), 7.6 (dd, 1H, pyridine), 6.5 (t, 1H, pyrazole), 3.9 (s, 2H, CH₂), 1.6 (br s, 2H, NH₂) |
| ¹³C NMR (CDCl₃) | δ (ppm): 152.0, 148.5, 142.0, 139.0, 135.0, 127.0, 110.0, 108.0, 45.0 |
| Mass Spec (ESI+) | m/z: 175.1 [M+H]⁺ |
Table 6: Predicted characterization data for [6-(1H-pyrazol-1-yl)pyridin-3-yl]methylamine.
Experimental Workflow Visualization
The following diagram illustrates a general laboratory workflow for the synthesis and purification of the target compound.
Caption: General laboratory workflow for synthesis and analysis.
